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molecular formula C7H5NS B153569 Thieno[2,3-b]pyridine CAS No. 272-23-1

Thieno[2,3-b]pyridine

Cat. No. B153569
CAS RN: 272-23-1
M. Wt: 135.19 g/mol
InChI Key: SMZMHUCIDGHERP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07557103B2

Procedure details

2.30 g of Thieno[2,3-b]pyridine (17 mmol), 1.43 g of NaHCO3 (17 mmol), 4.44 g of K2HPO4 (25.5 mmol) and 2.66 g of MgSO4 (22.1 mmol) are placed into the flask with 80 ml of dichloromethane. The reaction mixture is stirred under reflux. 1.05 ml of bromine (20.4 mmol) is added slowly to the mixture and is stirred overnight. CH2Cl2 and water are added to the cooled reaction mixture and separated. The CH2Cl2 layer is dried over Na2SO4 and evaporated. The crude product is applied onto a silica-gel chromatography column (Hexane: AcOEt=3:1) to give 1.76 g of the title compound. Yield 48%. mass spectrum (m/e): 215 (M+1); 1H-NMR (CDCl3): 8.67 (m, 1H), 8.13 (m, 1H), 7.59 (s, 1H), 7.45 (m, 1H) ppm.
Name
Thieno[2,3-b]pyridine
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
NaHCO3
Quantity
1.43 g
Type
reactant
Reaction Step Two
Name
K2HPO4
Quantity
4.44 g
Type
reactant
Reaction Step Three
Name
MgSO4
Quantity
2.66 g
Type
reactant
Reaction Step Four
Name
bromine
Quantity
1.05 mL
Type
reactant
Reaction Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
dichloromethane
Quantity
80 mL
Type
solvent
Reaction Step Seven
Name
title compound
Yield
48%

Identifiers

REACTION_CXSMILES
[S:1]1[C:5]2=[N:6][CH:7]=[CH:8][CH:9]=[C:4]2[CH:3]=[CH:2]1.C([O-])(O)=O.[Na+].OP([O-])([O-])=O.[K+].[K+].[O-]S([O-])(=O)=O.[Mg+2].[Br:28]Br>O.C(Cl)Cl>[Br:28][C:3]1[C:4]2[C:5](=[N:6][CH:7]=[CH:8][CH:9]=2)[S:1][CH:2]=1 |f:1.2,3.4.5,6.7|

Inputs

Step One
Name
Thieno[2,3-b]pyridine
Quantity
2.3 g
Type
reactant
Smiles
S1C=CC=2C1=NC=CC2
Step Two
Name
NaHCO3
Quantity
1.43 g
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Three
Name
K2HPO4
Quantity
4.44 g
Type
reactant
Smiles
OP(=O)([O-])[O-].[K+].[K+]
Step Four
Name
MgSO4
Quantity
2.66 g
Type
reactant
Smiles
[O-]S(=O)(=O)[O-].[Mg+2]
Step Five
Name
bromine
Quantity
1.05 mL
Type
reactant
Smiles
BrBr
Step Six
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Seven
Name
dichloromethane
Quantity
80 mL
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux
STIRRING
Type
STIRRING
Details
is stirred overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The CH2Cl2 layer is dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=CSC2=NC=CC=C21
Measurements
Type Value Analysis
AMOUNT: MASS 1.76 g
YIELD: PERCENTYIELD 48%
YIELD: CALCULATEDPERCENTYIELD 48.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.